Cas no 89210-36-6 (Methanone, (3,5-dimethyl-4-nitrophenyl)phenyl-)

• Product Name: Methanone, (3,5-dimethyl-4-nitrophenyl)phenyl-
• CAS No: 89210-36-6
• MF: C₁₅H₁₃NO₃
• MW: 255.268624067307
• CID: 608681
• PubChem ID: 13265343
• Update Time: 2025-04-19

Methanone, (3,5-dimethyl-4-nitrophenyl)phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, (3,5-dimethyl-4-nitrophenyl)phenyl-
• (3,5-dimethyl-4-nitrophenyl)-phenylmethanone
• (3,5-Dimethyl-4-nitrophenyl)(phenyl)methanone
• 89210-36-6
• SCHEMBL1812113
• DTXSID30533078

• Inchi： 1S/C15H13NO3/c1-10-8-13(9-11(2)14(10)16(18)19)15(17)12-6-4-3-5-7-12/h3-9H,1-2H3
• InChI Key： QCSSZKKNSZCRRB-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1C=C(C)C(=C(C)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 255.08954328g/mol
• Monoisotopic Mass: 255.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 62.9Ų